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Compound of Interest

Compound Name: Fujianmycin B

Cat. No.: B1250690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fujianmycin B, an angucyclinone

antibiotic. It details the producing organism, fermentation and isolation protocols, biological

activities, and the biosynthetic pathway. This document is intended to serve as a valuable

resource for researchers in natural product chemistry, microbiology, and drug discovery.

Producing Organism and Source
Fujianmycin B is a secondary metabolite produced by actinomycetes of the genus

Streptomyces. Two primary strains have been identified as producers of Fujianmycins,

including Fujianmycin B:

Streptomyces fujianensis: A species first described in Chinese publications as a producer of

Fujianmycins A and B.

Streptomyces sp. B6219: A marine-derived strain isolated from mangrove forest sediment in

the Galapagos. This strain is known to produce Fujianmycins A, B, and C. The reference

culture of B6219 is maintained at the Alfred-Wegener-Institute for Polar and Marine

Research in Bremerhaven, Germany[1].

Experimental Protocols
Fermentation of Streptomyces sp. B6219
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This protocol is based on the methods described for the production of Fujianmycins from

Streptomyces sp. B6219[1].

2.1.1. Culture Medium

A malt extract-glucose-yeast extract medium is used for the fermentation. The composition is

as follows:

Component Concentration (g/L)

Malt Extract 10

Glucose 4

Yeast Extract 4

The medium should be prepared in distilled water and sterilized by autoclaving.

2.1.2. Fermentation Conditions

Parameter Value

Inoculum
Spore suspension or vegetative mycelium from

a seed culture

Culture Volume Dependent on desired yield

Fermentation Vessel Shake flasks or bioreactor

Temperature 28 °C

Agitation 200 rpm for shake flasks

Incubation Time 7-10 days

pH
Not specified, typically maintained between 6.0-

7.5 for Streptomyces

2.1.3. Experimental Workflow: Fermentation
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Figure 1: Workflow for the fermentation of Streptomyces sp. B6219.

Isolation and Purification of Fujianmycin B
The following protocol for the extraction and purification of Fujianmycin B is based on the

methods for isolating angucyclinones from Streptomyces cultures[1].

2.2.1. Extraction
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Mycelium Extraction: The mycelial cake is separated from the culture broth by centrifugation.

The mycelium is then extracted with ethyl acetate.

Supernatant Extraction: The culture filtrate (supernatant) is passed through an XAD-16 resin

column. The resin is then washed with water and subsequently eluted with methanol to

recover the adsorbed metabolites.

2.2.2. Purification

Column Chromatography: The crude extracts from both the mycelium and supernatant are

combined, concentrated under reduced pressure, and subjected to column chromatography

on silica gel. A gradient of chloroform-methanol is used as the eluent.

Preparative Thin-Layer Chromatography (PTLC): Fractions containing Fujianmycin B are

further purified by PTLC using a chloroform/methanol (e.g., 95:5 v/v) solvent system.

Size-Exclusion Chromatography: Final purification can be achieved using Sephadex LH-20

column chromatography with a suitable solvent system (e.g., chloroform/methanol).

2.2.3. Experimental Workflow: Isolation and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1250690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Purification

Fermentation Broth

Separate Mycelium and Supernatant

Extract Mycelium (Ethyl Acetate) Extract Supernatant (XAD-16 Resin)

Combine and Concentrate Extracts

Silica Gel Column Chromatography

Preparative TLC

Sephadex LH-20

Pure Fujianmycin B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polyketide Synthesis

Cyclization & Aromatization Tailoring Reactions

Acetyl-CoA (Starter) Type II PKS

Malonyl-CoA (Extender)

Linear Polyketide Chain Cyclases Aromatases Angucyclinone Core Oxygenases Reductases Other Tailoring Enzymes Fujianmycin B

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1250690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250690?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/49815349_Fujianmycin_C_A_Bioactive_Angucyclinone_from_a_Marine_Derived_Streptomyces_sp_B6219_1
https://www.benchchem.com/product/b1250690#fujianmycin-b-producing-organism-streptomyces-source
https://www.benchchem.com/product/b1250690#fujianmycin-b-producing-organism-streptomyces-source
https://www.benchchem.com/product/b1250690#fujianmycin-b-producing-organism-streptomyces-source
https://www.benchchem.com/product/b1250690#fujianmycin-b-producing-organism-streptomyces-source
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1250690?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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